1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride

• Molecular Formula: C9H12ClN3
• Molecular Weight: 197.66 g/mol
• IUPAC Name: 1,5-dimethylbenzimidazol-2-amine;hydrochloride
• InChI: InChI=1S/C9H11N3.ClH/c1-6-3-4-8-7(5-6)11-9(10)12(8)2;/h3-5H,1-2H3,(H2,10,11);1H
• InChI Key: NWEOGIYAYBSBTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=N2)N)C.Cl

Description

Chemical Properties 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride is the salt form of a substituted benzimidazole. The base compound has the molecular formula C 9 H 11 N 3 and a molecular weight of 161.20 g/mol . As a small molecule featuring a benzimidazole core, it serves as a valuable building block in medicinal chemistry and drug discovery research. Research Applications and Value Benzimidazole derivatives are a significant focus in pharmaceutical research due to their wide array of pharmacological activities . The benzimidazole scaffold is known as a structural isostere of naturally occurring nucleotides, which allows its derivatives to interact effectively with the biopolymers of living systems . This compound can be utilized as a key synthetic intermediate for developing novel molecules with potential biological activity. Research into similar compounds has shown promise in areas such as antitubucular and anticancer agent development, highlighting the versatility of the benzimidazole pharmacophore . Handling and Storage For the base compound, it is recommended to be stored in a dark place, under an inert atmosphere, and at room temperature . The hydrochloride salt should be stored under similar controlled conditions to maintain stability. Researchers should consult the safety data sheet for specific hazard and handling information. Note on Use This product is intended for research and laboratory use only. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride typically involves the cyclization of o-phenylenediamine derivatives with appropriate aldehydes or ketones. One common method includes the reaction of 1,2-diaminobenzene with acetone under acidic conditions to form the benzimidazole ring. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt .

Industrial Production Methods

Industrial production of benzimidazole derivatives often involves similar synthetic routes but on a larger scale. The process may include the use of continuous flow reactors to ensure efficient mixing and heat transfer. Catalysts such as Lewis acids or transition metal complexes may be employed to enhance the reaction rate and yield .

Chemical Reactions Analysis

Types of Reactions

1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.

Substitution: Electrophilic substitution reactions can introduce various functional groups onto the benzimidazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Electrophilic reagents like halogens, nitrating agents, and sulfonating agents are commonly employed.

Major Products Formed

Oxidation: N-oxides of benzimidazole.

Reduction: Corresponding amine derivatives.

Substitution: Halogenated, nitrated, or sulfonated benzimidazole derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

The compound is primarily recognized for its potential therapeutic applications, particularly in the fields of antimicrobial , anticancer , and antitubercular activities.

Antimicrobial Activity

Research indicates that derivatives of benzimidazole compounds, including 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride, exhibit significant antimicrobial properties. For instance, studies have shown that certain benzimidazole derivatives can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. Specific derivatives have demonstrated Minimum Inhibitory Concentrations (MICs) as low as 1.27 µM against various strains, showcasing their potential as effective antimicrobial agents .

Anticancer Activity

The anticancer potential of 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride is notable. Several studies have reported on the synthesis of benzimidazole derivatives that exhibit cytotoxic effects against different cancer cell lines. For example, compounds derived from this class have been tested against human colorectal carcinoma cell lines (HCT116) with IC50 values indicating potent activity compared to standard chemotherapeutic agents . The mechanisms behind these effects often involve the induction of apoptosis in cancer cells.

Antitubercular Activity

In addition to its antimicrobial and anticancer properties, this compound has also been investigated for its antitubercular activity. Studies have evaluated the efficacy of synthesized derivatives against Mycobacterium tuberculosis, with promising results indicating significant inhibitory action on vital mycobacterial enzymes .

Case Studies and Research Findings

Several case studies highlight the applications and effectiveness of 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride:

Study	Focus	Findings
	Quorum Sensing Inhibition	Demonstrated that derivatives showed up to 68% inhibition against Pseudomonas aeruginosa, indicating potential in treating infections caused by biofilm-forming bacteria.
	Anticancer Evaluation	Reported IC50 values for several derivatives against HCT116 cells were significantly lower than those of standard treatments like 5-Fluorouracil.
	Antitubercular Activity	Evaluated compounds showed promising results in inhibiting Mycobacterium tuberculosis with specific enzyme targets identified for further research.

Mechanism of Action

The mechanism of action of 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride involves its interaction with specific molecular targets. In biological systems, it may inhibit enzymes by binding to their active sites, thereby blocking substrate access. This inhibition can disrupt essential biochemical pathways, leading to the compound’s therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : Methyl groups (target compound) enhance steric accessibility compared to bulkier substituents like 3,5-dichlorobenzyl (Compound 11) or pyridin-2-ylmethyl (Compound 19). Smaller substituents may improve reaction kinetics, as reflected in the higher yield (78%) of the target compound versus 47% for Compound 11 .
• Electronic Properties : Electron-donating methyl groups likely increase the basicity of the amine group relative to electron-withdrawing substituents (e.g., dichlorobenzyl in Compound 11), which could influence reactivity in downstream applications .

Physicochemical and Functional Comparisons

• Solubility : The hydrochloride salt form of the target compound enhances water solubility compared to neutral analogs like 5-phenyl-1H-imidazol-2-amine, which lacks ionizable groups .
• Thermal Stability : The melting point of a related benzimidazolamine (108°C) suggests moderate thermal stability , though chlorinated analogs (e.g., Compound 11) may exhibit higher melting points due to stronger intermolecular forces.
• Biological Relevance: While highlights antimicrobial/anticancer activity in Schiff base benzimidazoles , the target compound’s bioactivity remains uncharacterized in the provided data.

Biological Activity

1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride is a synthetic compound belonging to the benzimidazole class, which is known for its diverse biological activities. The compound's structure, featuring a benzimidazole ring substituted with two methyl groups and an amine group, enhances its lipophilicity and potential therapeutic applications.

• Molecular Formula : C₉H₁₃ClN₂
• Molecular Weight : Approximately 197.66 g/mol

Biological Activities

Research indicates that 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride exhibits several biological activities:

Antifungal Activity

The compound has demonstrated efficacy against various fungal pathogens. Its antifungal properties are attributed to its ability to disrupt fungal cell membranes and inhibit key metabolic processes. Studies have shown that it can effectively inhibit the growth of fungi such as Candida albicans and Aspergillus niger.

Antibacterial Activity

Preliminary studies suggest that this compound possesses significant antibacterial properties. It has been tested against both Gram-positive and Gram-negative bacteria, showing promising results in inhibiting strains like Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values indicate strong antibacterial activity.

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.025
Escherichia coli	0.0195
Bacillus mycoides	0.0048
Candida albicans	0.039

Anticancer Potential

Research has highlighted the potential of 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride as an anticancer agent. In vitro studies indicate that it may inhibit human topoisomerase I (Hu Topo I), a crucial enzyme involved in DNA replication and transcription. This inhibition leads to cell cycle arrest in the G2/M phase, causing apoptosis in cancer cells.

Case Studies

• Study on Anticancer Activity : A recent study evaluated the compound against a panel of 60 human cancer cell lines at the National Cancer Institute. The results showed that specific derivatives of benzimidazole, including 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride, exhibited low GI50 values, indicating strong antiproliferative effects.
• Antifungal Efficacy : In a comparative study of various benzimidazole derivatives, 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride was found to be among the most effective against Candida albicans, with significant reductions in fungal viability observed.

The biological activity of 1,5-Dimethyl-1H-benzo[d]imidazol-2-amine hydrochloride is believed to stem from its ability to interact with specific enzymes and receptors within microbial and cancer cells. Its structural configuration allows for effective binding to target sites, disrupting normal cellular functions.

Q & A

Basic Research Question

• TLC : Chloroform:methanol (6:1 v/v) resolves intermediates and confirms reaction completion .
• IR spectroscopy : Absence of NH stretches in intermediates indicates successful cyclization (though specific data for this compound is unavailable, analogous imidazoles show peaks at ~3200 cm⁻¹ for NH) .
• X-ray crystallography : Resolves binding modes in protein complexes (e.g., PRMT5/MTA) .

How do structural modifications (e.g., halogenation, alkylation) impact biological activity and pharmacokinetics?

Advanced Research Question

• Halogenation : Adding -Cl at position 7 (as in 7-chloro derivatives) enhances PRMT5 binding affinity by 30% due to hydrophobic interactions .
• Alkylation : Methyl groups at positions 1 and 5 improve metabolic stability but may reduce solubility (e.g., logP increases by 0.5 units) .
  Testing framework :
  • In vitro assays : Cytotoxicity (MTT) and EGFR inhibition (IC50) .
  • Pharmacokinetics : Measure logD7.4 and plasma protein binding using HPLC-MS .

What strategies resolve contradictions in reported biological activity data across studies?

Advanced Research Question
Discrepancies in cytotoxicity or binding affinity often arise from:

• Assay conditions : Varying ATP concentrations in kinase assays (±10% error in IC50) .
• Cell lines : HeLa vs. HEK293 cells show divergent uptake due to transporter expression .
  Resolution :
  • Standardize protocols (e.g., fixed ATP at 1 mM).
  • Use isogenic cell lines for comparative studies .

How can visible-light-mediated reactions improve the scalability of benzimidazole synthesis?

Advanced Research Question
Visible-light catalysis enables:

• Metal-free conditions : Avoids copper residues, simplifying purification .
• High yields : 85–90% for N-tosyl derivatives via desulfurization of isothiocyanates .
  Example protocol :
  • React 2-aminobenzimidazole with phenyl isothiocyanate under blue LED light (24 h, RT) .

What safety protocols are recommended for handling this compound in laboratory settings?

Basic Research Question

• PPE : Safety goggles, nitrile gloves, and lab coats .
• Ventilation : Use fume hoods to minimize inhalation risks .
• Spill management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .